2-[(4Ar,8aS)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,6,7,8,8a-octahydroquinolin-4a-yl]acetic acid

• IUPAC Name: 2-[(4aR,8aS)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,6,7,8,8a-octahydroquinolin-4a-yl]acetic acid
• InChI: InChI=1S/C16H27NO4/c1-15(2,3)21-14(20)17-10-6-9-16(11-13(18)19)8-5-4-7-12(16)17/h12H,4-11H2,1-3H3,(H,18,19)/t12-,16+/m0/s1
• InChI Key: YENWRPCQGGFVCU-BLLLJJGKSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2(C1CCCC2)CC(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@]2([C@@H]1CCCC2)CC(=O)O
• Molecular Formula: C16H27NO4
• Molecular Weight: 297.39 g/mol

Description

2-[(4Ar,8aS)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,6,7,8,8a-octahydroquinolin-4a-yl]acetic acid is a useful research compound. Its molecular formula is C16H27NO4 and its molecular weight is 297.395. The purity is usually 95%.
BenchChem offers high-quality 2-[(4Ar,8aS)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,6,7,8,8a-octahydroquinolin-4a-yl]acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(4Ar,8aS)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,6,7,8,8a-octahydroquinolin-4a-yl]acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Redox-Annulations of Cyclic Amines

Amines, including 1,2,3,4-tetrahydroisoquinoline, undergo redox-neutral annulations with electron-deficient o-tolualdehydes, showcasing the potential of acetic acid as the sole promoter in dual C-H functionalization processes. This demonstrates the chemical versatility of compounds structurally related to the query compound in facilitating complex transformations (Paul, Adili, & Seidel, 2019).

NMDA Receptor Antagonists

Compounds derived from the structural framework of 2-carboxy-1,2,3,4-tetrahydroquinoline, like the query compound, have been synthesized and evaluated for their antagonist activity at the glycine site on the NMDA receptor. These studies contribute to our understanding of conformational and stereochemical requirements for effective antagonism, emphasizing the potential therapeutic applications of such compounds in neurological conditions (Carling et al., 1992).

Hydrogen Bonding and Proton Transfer

Research on 4-amino-2-methyl-6-oxabenz(f)isoquinolin-5-one and acetic acid interactions provides insight into hydrogen bonding and proton transfer mechanisms. This research highlights the importance of understanding the fundamental interactions at play in the behavior of compounds related to the query chemical in various chemical environments (藤本, 桜井, 緑川, & 岩瀬, 1974).

Aldose Reductase Inhibitory Activity

Synthesis of 2-oxoquinoline-1-alkanoic acids, which are structurally related to the query compound, has led to the identification of potential inhibitors of aldose reductase. These findings could have significant implications for the treatment of diabetic complications, showcasing the therapeutic potential of such compounds (Deruiter, Brubaker, Whitmer, & Stein, 1986).